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Compound of Interest

Compound Name: GK563

Cat. No.: B8236339 Get Quote

Essential Safety and Handling Guide for GK563
For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for handling the novel spleen

tyrosine kinase (SYK) inhibitor, GK563. As a potent, biologically active small molecule, GK563
must be handled with care to minimize exposure and ensure a safe laboratory environment.

This guide is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for GK563 is not publicly available, its classification

as a potent kinase inhibitor necessitates handling it as a hazardous compound. The following

PPE is mandatory for all procedures involving GK563 in solid form or in solution.
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Activity Required PPE Specifications

Receiving and Unpacking
• Double Nitrile Gloves• Lab

Coat• Safety Glasses

• Chemotherapy-rated gloves

(ASTM D6978) are

recommended.• Disposable,

back-closing gown is

preferred.• ANSI Z87.1

certified.

Weighing and Aliquoting (Solid

Form)

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles• Face Shield•

Respiratory Protection

• Change gloves immediately if

contaminated.• Back-closing

with knit cuffs.• Provide a full

seal around the eyes.•

Recommended in addition to

goggles.• A NIOSH-approved

N95 or higher respirator is

required to prevent inhalation

of fine particles.

Solution Preparation and

Handling

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

• Chemotherapy-rated gloves.•

Impermeable to liquids.•

Protect against splashes.

Waste Disposal

• Double Nitrile Gloves•

Disposable Lab Gown• Safety

Goggles

• Heavy-duty, chemical-

resistant gloves.

Physicochemical and Storage Information
The following data for GK563 and its common solvents are based on information for similar

SYK inhibitors (Fostamatinib, Entospletinib) and the respective solvent SDS.
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Substance Form
Molecular
Weight

Storage
Temperature

Key Hazards

GK563 (Inferred) Solid Not specified
-20°C (as solid

and in solution)

Harmful if

swallowed,

causes skin and

serious eye

irritation, may

cause respiratory

irritation.

Dimethyl

Sulfoxide

(DMSO)

Liquid 78.13 g/mol
Room

Temperature

Combustible

liquid, skin and

eye irritant.

Readily

absorbed

through the skin

and may carry

other dissolved

chemicals into

the body.[1][2]

Methylcellulose Solid Varies
Room

Temperature

May form

combustible dust

concentrations in

air.[3][4]

Experimental Protocols: Handling and Solution
Preparation
Adherence to a strict operational plan is critical to minimize exposure and ensure the integrity

of the compound.

3.1. Engineering Controls

All procedures involving the handling of solid GK563 and the preparation of stock solutions

must be conducted in a certified chemical fume hood.
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3.2. Step-by-Step Solution Preparation

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare a

designated work area within the fume hood by lining it with absorbent, disposable bench

paper.

Equilibration: Allow the vial of solid GK563 to equilibrate to room temperature before opening

to prevent condensation.

Weighing: Use dedicated spatulas and weighing boats inside the fume hood. Handle the

solid compound carefully to avoid generating dust.

Solvent Addition: For in vitro studies, slowly add anhydrous Dimethyl Sulfoxide (DMSO) to

the vial containing the solid GK563 to the desired concentration. For in vivo studies, 0.5%

methylcellulose is used as a vehicle.

Dissolution: Securely cap the vial and vortex or sonicate as needed to ensure complete

dissolution. Gentle warming may be applied if necessary, but be mindful of the compound's

stability.

Storage: Store stock solutions in clearly labeled, sealed containers at -20°C. Aliquoting into

single-use volumes is recommended to avoid repeated freeze-thaw cycles.
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Diagram 1: Experimental workflow for GK563 solution preparation.
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Disposal Plan
All waste materials contaminated with GK563 must be disposed of as hazardous chemical

waste.

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other

disposable materials that have come into contact with the compound. Place these items in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions containing GK563 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.[1]

Contaminated Clothing: If clothing becomes contaminated, remove it immediately and

launder it separately before reuse.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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